Cas no 1823562-02-2 (9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonane-7-carboxylic acid)

• Product Name: 9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonane-7-carboxylic acid
• CAS No: 1823562-02-2
• MF: C₁₅H₁₉NO₃
• MW: 261.32
• CID: 5103668
• Update Time: 2025-05-24

9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonane-7-carboxylic acid

• Inchi： 1S/C15H19NO3/c17-15(18)12-6-13-9-19-10-14(7-12)16(13)8-11-4-2-1-3-5-11/h1-5,12-14H,6-10H2,(H,17,18)
• InChI Key： WPABHQMOCMUFAA-UHFFFAOYSA-N
• SMILES： C12N(CC3=CC=CC=C3)C(CC(C(O)=O)C1)COC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonane-7-carboxylic acid

9-Benzyl-3-Oxa-9-Azabicyclo[3.3.1]Nonane-7-Carboxylic Acid: A Comprehensive Overview

The compound 9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonane-7-carboxylic acid (CAS No. 1823562-02-2) is a highly specialized organic molecule with significant potential in various fields, particularly in pharmaceutical research and chemical synthesis. This compound is characterized by its unique bicyclic structure, which combines a benzyl group, an oxygen atom, and a nitrogen atom within a rigid bicyclo[3.3.1] framework. The carboxylic acid functionality further enhances its versatility, making it a valuable building block for the development of advanced chemical entities.

Recent studies have highlighted the importance of bicyclic compounds in drug discovery, particularly those with nitrogen and oxygen atoms as heteroatoms. These structures are known for their ability to mimic complex biological molecules and interact with target proteins in a highly specific manner. The bicyclo[3.3.1]nonane system, in particular, has been shown to exhibit favorable pharmacokinetic properties, including improved bioavailability and reduced toxicity compared to linear analogs.

The benzyl group attached to the nitrogen atom in this compound plays a crucial role in stabilizing the bicyclic structure and enhancing its reactivity. This group also contributes to the compound's ability to participate in various chemical transformations, such as nucleophilic substitutions and cycloadditions, which are essential for its application in organic synthesis.

One of the most promising applications of 9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonane-7-carboxylic acid is in the development of novel antibiotics. Recent research has demonstrated that this compound can serve as a scaffold for designing molecules with potent antibacterial activity against multidrug-resistant pathogens, such as methicillin-resistant Staphylococcus aureus (MRSA). The rigid bicyclic framework allows for precise control over the spatial arrangement of functional groups, enabling the creation of highly effective drug candidates.

In addition to its pharmaceutical applications, this compound has also been explored for its potential in materials science. The combination of the bicyclic structure and the carboxylic acid group makes it an ideal candidate for use in polymer synthesis and self-assembling materials. Researchers have recently reported on the use of this compound as a monomer for producing high-performance polymers with tailored mechanical and thermal properties.

The synthesis of 9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonane-7-carboxylic acid involves a multi-step process that typically begins with the preparation of intermediates containing the necessary functional groups. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental standpoint, this compound has been shown to exhibit low toxicity and biodegradability under controlled conditions, which aligns with current sustainability goals in the chemical industry. Its eco-friendly profile makes it an attractive option for green chemistry applications.

In conclusion, 9-benzyl-3 ox a 9 azabicyclo [ ̃ . . ] nonane 7 carboxylic acid (CAS No 182 ̃562 02 2) is a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structural features and favorable chemical properties position it as a key player in future advancements in drug discovery, materials science, and sustainable chemistry.